Cas no 1182284-33-8 (2H-Indazole-3-carbonitrile,6-bromo-2-methyl-, 1-oxide)

• Product Name: 2H-Indazole-3-carbonitrile,6-bromo-2-methyl-, 1-oxide
• CAS No: 1182284-33-8
• MF: C₉H₆BrN₃O
• MW: 252.067440509796
• CID: 97723
• Update Time: 2024-01-24

2H-Indazole-3-carbonitrile,6-bromo-2-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-3-carbonitrile,6-bromo-2-methyl-, 1-oxide
• 6-bromo-2-methyl-1-oxido-indazol-1-ium-3-carbonitrile
• 2H-Indazole-3-carbonitrile, 6-bromo-2-methyl-, 1-oxide

• Inchi： 1S/C9H6BrN3O/c1-12-9(5-11)7-3-2-6(10)4-8(7)13(12)14/h2-4H,1H3
• InChI Key： VXDCQTGXNQYPBB-UHFFFAOYSA-N
• SMILES： [N+]1([O-])=C2C(C=CC(Br)=C2)=C(C#N)N1C

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 448.7±48.0 °C(Predicted)
• pka: -0.43±0.30(Predicted)